![molecular formula C7H9ClN2O2 B6280074 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride CAS No. 2241141-67-1](/img/no-structure.png)
5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride
Overview
Description
The compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1, 3-diazole . Imidazole is the basic core of some natural products such as histidine, purine, histamine and DNA based structures .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride involves the reaction of 2,3-diaminopyridine with ethyl glyoxylate to form 5-ethyl-6-oxo-1,6-dihydropyrrolo[1,2-c]imidazole-7-carboxylic acid. This intermediate is then oxidized to form the desired product.", "Starting Materials": [ "2,3-diaminopyridine", "ethyl glyoxylate", "sodium periodate", "hydrochloric acid", "water", "ethanol" ], "Reaction": [ "Step 1: Mix 2,3-diaminopyridine and ethyl glyoxylate in ethanol and heat the mixture to reflux for 24 hours.", "Step 2: Cool the mixture and filter the resulting solid. Wash the solid with ethanol and dry it under vacuum to obtain 5-ethyl-6-oxo-1,6-dihydropyrrolo[1,2-c]imidazole-7-carboxylic acid.", "Step 3: Dissolve the intermediate in water and add sodium periodate. Stir the mixture at room temperature for 2 hours.", "Step 4: Add hydrochloric acid to the mixture to adjust the pH to 2-3. Extract the product with ethyl acetate and dry the organic layer over sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain 5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride as a white solid." ] } | |
CAS RN |
2241141-67-1 |
Product Name |
5H,6H,7H-pyrrolo[1,2-c]imidazole-1-carboxylic acid hydrochloride |
Molecular Formula |
C7H9ClN2O2 |
Molecular Weight |
188.6 |
Purity |
95 |
Origin of Product |
United States |
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